![molecular formula C20H22N8O B2496708 3-(1H-benzo[d]imidazol-2-yl)-N-((6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)propanamide CAS No. 2034370-86-8](/img/structure/B2496708.png)
3-(1H-benzo[d]imidazol-2-yl)-N-((6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of compounds related to 3-(1H-benzo[d]imidazol-2-yl)-N-((6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)propanamide often involves the formation of heterocyclic structures such as benzo[4,5]imidazo[1,2-a]pyrimidine and [1,2,4]triazolo[1,5-a]pyrimidine derivatives. These can be synthesized using 2-aminobenzimidazole or 3-amino-1,2,4-triazole, aldehyde, and β-dicarbonyl compound in the presence of catalytic amounts of thiamine hydrochloride (VB1) in water medium, highlighting the importance of catalysts and environmentally benign solvents in modern synthetic chemistry (Liu, Lei, & Hu, 2012).
Molecular Structure Analysis
The structural analysis of related compounds, such as 6-Chloro-3-[(4-chloro-3-methylphenoxy)methyl][1,2,4]triazolo[4,3-b]pyridazine, through spectroscopic techniques and X-ray crystallography reveals details about molecular conformations and intermolecular interactions. Such compounds often crystallize in specific crystal systems and exhibit intermolecular hydrogen bonding, crucial for understanding the compound's stability and reactivity (Sallam et al., 2021).
Chemical Reactions and Properties
The reactivity of such compounds often involves interactions with various reagents leading to the formation of new heterocyclic structures. The formation of S-triazolo[4,3-b]-naphth[1,2-d]imidazole-3-thione from 2-hydrazinonaphth[1,2-d]imidazole and carbon disulfide under specific conditions is an example of such reactivity. These reactions are influenced by kinetic and steric factors, demonstrating the complexity of chemical transformations in heterocyclic chemistry (Getsova, Sribnaya, & Bednyagina, 1965).
Physical Properties Analysis
The physical properties of compounds similar to 3-(1H-benzo[d]imidazol-2-yl)-N-((6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)propanamide, such as solubility, melting point, and crystalline structure, are crucial for their practical application and handling. These properties are often determined through experimental measurements and are essential for predicting the behavior of these compounds under various conditions.
Chemical Properties Analysis
Chemical properties, including reactivity towards various reagents, stability under different conditions, and the ability to undergo specific transformations, are fundamental aspects of understanding the behavior of complex molecules. For instance, the reactivity of pyridazine analogs in medicinal chemistry illustrates the potential pharmaceutical importance of such compounds, highlighting the need for detailed studies on their chemical properties to explore potential applications (Sallam et al., 2021).
Scientific Research Applications
Synthesis and Chemical Properties
The synthesis of compounds with structural similarities to "3-(1H-benzo[d]imidazol-2-yl)-N-((6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)propanamide" involves complex chemical reactions aimed at introducing specific functional groups that confer unique chemical properties. For instance, Abdelhamid, Fahmi, and Alsheflo (2012) detailed the synthesis of various heterocyclic compounds including pyrazolo[5,1-c]triazines and isoxazolo[3,4-d]pyridine derivatives containing a benzofuran moiety. These synthetic pathways often utilize reactions between diazotized heterocyclic amines, hydroximoyl chlorides, and active methylene compounds to form structures with potential for pharmacological applications (Abdelhamid, Fahmi, & Alsheflo, 2012).
Potential Applications in Medicinal Chemistry
Research on similar compounds has shown significant pharmaceutical importance, particularly in the development of novel therapeutic agents. Gyoten et al. (2003) synthesized a series of triazolo[1,5-b]pyridazines and imidazo[1,2-b]pyridazines with cyclic amines, evaluating them for antihistaminic activity and inhibitory effects on eosinophil infiltration. These findings suggest potential applications in treating conditions like atopic dermatitis and allergic rhinitis, highlighting the relevance of such compounds in medicinal chemistry (Gyoten et al., 2003).
properties
IUPAC Name |
3-(1H-benzimidazol-2-yl)-N-[(6-pyrrolidin-1-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N8O/c29-20(10-7-16-22-14-5-1-2-6-15(14)23-16)21-13-19-25-24-17-8-9-18(26-28(17)19)27-11-3-4-12-27/h1-2,5-6,8-9H,3-4,7,10-13H2,(H,21,29)(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JZPNEGFFXLONKI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C2=NN3C(=NN=C3CNC(=O)CCC4=NC5=CC=CC=C5N4)C=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N8O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(1H-benzo[d]imidazol-2-yl)-N-((6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)propanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.